
Application Notes and Protocols for Hypnorm-
Midazolam Anesthetic Combination in Mice

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hypnorm

Cat. No.: B1201082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of a Hypnorm and

midazolam combination to induce surgical anesthesia in mice. The information compiled herein

is intended for use in a controlled research environment by qualified personnel.

Introduction
The combination of Hypnorm, a neuroleptanalgesic agent, and midazolam, a benzodiazepine,

is a well-established method for inducing surgical anesthesia in mice and other laboratory

rodents.[1][2] Hypnorm itself is a mixture of fentanyl, a potent opioid analgesic, and fluanisone,

a butyrophenone neuroleptic.[3][4] While Hypnorm alone provides sedation and analgesia, it

offers poor muscle relaxation.[1][4] The addition of a benzodiazepine like midazolam is crucial

for achieving the level of muscle relaxation required for surgical procedures.[1][3][4] This

combination provides a stable plane of surgical anesthesia for a moderate duration.[2][3][4]

Data Presentation: Dosages and Effects
The following table summarizes the recommended dosages and expected effects of the

Hypnorm-midazolam combination for mice. It is important to note that dosages may need to be

adjusted based on the specific strain, age, and health status of the mice.
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Anesthetic
Combinatio
n

Drug
Concentrati
ons

Dosage (per
kg body
weight)

Administrat
ion Route

Expected
Duration of
Anesthesia

Notes

Hypnorm &

Midazolam

Fentanyl

citrate: 0.315

mg/mLFluani

sone: 10

mg/mLMidaz

olam: 5

mg/mL

Fentanyl

citrate: 0.095

mg/kgFluanis

one: 3

mg/kgMidazol

am: 2.0

mg/kg

Intraperitonea

l (IP)

20-40

minutes

Provides

good surgical

anesthesia

with muscle

relaxation.[3]

[4]

Hypnorm &

Midazolam

(alternative

preparation)

See Protocol

2 for mixture

preparation

10.0 mL/kg of

the final

mixture

Intraperitonea

l (IP)

30-40

minutes

Produces

reliable

surgical

anesthesia.

[2][5]

Fentanyl,

Fluanisone,

and

Midazolam

(FFM)

Mixture

See Protocol

3 for

preparation

Fentanyl:

3.313

mg/kgFluanis

one: 104.8

mg/kgMidazol

am: 52.42

mg/kg

Intraperitonea

l (IP)
Several hours

Provides

stable

hemodynami

cs.[4]

Experimental Protocols
Protocol 1: Anesthesia with Separately Prepared
Hypnorm and Midazolam
This protocol is adapted from standard veterinary guidelines and research practices.[3][4]

Materials:

Hypnorm® solution (Fentanyl citrate 0.315 mg/mL, Fluanisone 10 mg/mL)

Midazolam solution (5 mg/mL)
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Sterile Water for Injection

Sterile 1 mL syringes with 25-27 gauge needles

Heating pad

Ophthalmic ointment

Procedure:

Animal Preparation:

Accurately weigh the mouse to determine the precise drug dosage.

Place the mouse in a quiet and clean environment to minimize stress.

Anesthetic Preparation:

To prepare a single injectable solution, both Hypnorm® and Midazolam (5 mg/mL) must

be diluted.[2][3][4]

Dilute each drug with an equal volume of Water for Injection before mixing them.[2][3][4]

The resulting mixture will contain 1.25 mg/mL midazolam, 2.5 mg/mL fluanisone, and

0.079 mg/mL fentanyl citrate.[2][3]

Administration:

Administer the prepared anesthetic solution via intraperitoneal (IP) injection.

The recommended injection volume for mice is 10 ml/kg of the final mixture.[3]

Induction and Monitoring:

Anesthesia induction is typically rapid.

Monitor the animal closely for the loss of the righting reflex to confirm the onset of

anesthesia.
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Assess the depth of anesthesia by checking for the absence of a pedal withdrawal reflex

(toe pinch).

Apply ophthalmic ointment to the eyes to prevent corneal drying.

Maintain the mouse's body temperature using a heating pad.

Recovery:

Place the mouse in a clean, warm cage for recovery.

Monitor the animal until it is fully ambulatory.

The effects of midazolam can last for several hours, and a prolonged recovery time may

be observed.[1]

Protocol 2: Alternative Single Injection Mixture
This protocol provides an alternative dilution for a single injection.[5]

Mixture Preparation:

Combine one part Hypnorm®, one part midazolam (5 mg/mL initial concentration), and two

parts Water for Injection.

Administration:

Administer 10.0 mL/kg of this mixture via intraperitoneal (IP) injection.[5]

Protocol 3: Fentanyl, Fluanisone, and Midazolam (FFM)
Mixture for Prolonged Anesthesia
This combination is reported to provide stable hemodynamics for several hours.[4]

Dosage:

Fentanyl: 3.313 mg/kg

Fluanisone: 104.8 mg/kg
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Midazolam: 52.42 mg/kg

Administration:

Administer via intraperitoneal (IP) injection.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for inducing anesthesia in

mice using the Hypnorm-midazolam combination.
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Caption: Experimental workflow for Hypnorm-midazolam anesthesia in mice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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